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Compound of Interest

Compound Name: Lochnerine

Cat. No.: B1675002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper

disposal of Lochnerine. The following procedural guidance is designed to ensure the safe

handling and disposal of this compound in a laboratory setting, aligning with best practices for

chemical safety and environmental protection.

Immediate Safety and Handling Precautions
Given that specific toxicity data for Lochnerine is not readily available, it must be handled with

the utmost caution, treating it as a potent and hazardous substance. Lochnerine is classified

as a vinca alkaloid, a class of compounds known for their cytotoxic and neurotoxic properties.

Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn at all times when

handling Lochnerine.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Ensure to

check the glove manufacturer's specifications for compatibility.

Body Protection: A laboratory coat must be worn. For larger quantities or when there is a risk

of splashing, a chemical-resistant apron is recommended.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge should be used.

Engineering Controls:

All handling of Lochnerine, including weighing and solution preparation, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Lochnerine Waste Disposal Protocol
The disposal of Lochnerine and any materials contaminated with it must be managed as

hazardous chemical waste. Cross-contamination of waste streams must be avoided.

Experimental Protocol: Waste Segregation and Collection

Waste Identification: All waste materials containing Lochnerine, including the pure

compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves, bench paper),

and any spill cleanup materials, must be designated as "Hazardous Chemical Waste."

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Lochnerine in a dedicated,

puncture-resistant, and clearly labeled hazardous waste container. This includes unused

Lochnerine powder, contaminated gloves, and disposable labware.

Liquid Waste: Collect all liquid waste containing Lochnerine in a separate, leak-proof, and

shatter-resistant hazardous waste container (e.g., a coated glass or polyethylene bottle).

Do not mix Lochnerine waste with other chemical waste streams unless compatibility has

been confirmed.

Sharps Waste: Any sharp objects contaminated with Lochnerine, such as needles or

broken glass, must be placed in a designated sharps container that is also labeled as

hazardous chemical waste.

Container Labeling: Each hazardous waste container must be clearly and accurately labeled

with the following information:

The words "Hazardous Waste"
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The full chemical name: "Lochnerine"

CAS Number: 522-47-4

An indication of the hazards (e.g., "Toxic," "Cytotoxic")

The accumulation start date

Waste Accumulation and Storage:

Store all Lochnerine hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be in a well-ventilated area, away from general laboratory traffic.

Ensure all waste containers are tightly sealed to prevent leaks or spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a complete inventory of the waste, including the

chemical name and quantity.

Follow all institutional procedures for the final disposal of the hazardous waste.

Professional disposal by a licensed hazardous waste management company is mandatory,

typically involving high-temperature incineration.

Quantitative Data Summary
While specific quantitative toxicity data for Lochnerine is limited in publicly available safety

data sheets, the following table summarizes the available information. The absence of data

underscores the need for a conservative and cautious approach to handling and disposal.
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Data Point Value Source

Acute Oral Toxicity (LD50) No data available [1]

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

Toxicity to Fish No data available [1]

Toxicity to Daphnia No data available [1]

Toxicity to Algae No data available [1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lochnerine.
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Preparation & Handling

Waste Generation & Segregation

Storage & Final Disposal

Start: Handling Lochnerine

Wear Appropriate PPE:
Goggles, Gloves, Lab Coat

Work in a Chemical Fume Hood

Lochnerine Waste Generated

Solid Waste? Liquid Waste? Sharps Waste?

Collect in Labeled
Solid Hazardous Waste Container

Yes

Collect in Labeled
Liquid Hazardous Waste Container

Yes

Collect in Labeled
Sharps Hazardous Waste Container

Yes

Store Sealed Containers in
Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Professional Disposal via
Licensed Hazardous Waste Vendor

End of Process

Click to download full resolution via product page

Lochnerine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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